1-Tert-butyl-3-methyl-2,4-dinitrobenzene

• Molecular Formula: C11H14N2O4
• Molecular Weight: 238.24 g/mol
• IUPAC Name: 1-tert-butyl-3-methyl-2,4-dinitrobenzene
• InChI: InChI=1S/C11H14N2O4/c1-7-9(12(14)15)6-5-8(11(2,3)4)10(7)13(16)17/h5-6H,1-4H3
• InChI Key: FKGAMHZFRUTLGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1[N+](=O)[O-])C(C)(C)C)[N+](=O)[O-]

Description

1-Tert-butyl-3-methyl-2,4-dinitrobenzene is a substituted aromatic compound featuring a tert-butyl group at position 1, a methyl group at position 3, and nitro groups at positions 2 and 3. The tert-butyl group is a bulky, electron-donating substituent, while the nitro groups are strongly electron-withdrawing. This combination of substituents confers unique steric and electronic properties, distinguishing it from simpler dinitrobenzene derivatives such as 1-chloro-2,4-dinitrobenzene (CDNB) or 1-fluoro-2,4-dinitrobenzene (FDNB).

Comparison with Similar Compounds

Structural and Electronic Properties

Compound	Substituents (Positions)	Key Features
1-Tert-butyl-3-methyl-2,4-dinitrobenzene	1: tert-butyl; 3: methyl; 2,4: nitro	Bulky tert-butyl group increases steric hindrance; methyl enhances hydrophobicity.
1-Chloro-2,4-dinitrobenzene (CDNB)	1: Cl; 2,4: nitro	Smaller substituent (Cl) allows enzyme binding; reactive in nucleophilic substitutions.
1-Fluoro-2,4-dinitrobenzene (FDNB)	1: F; 2,4: nitro	Fluorine’s electronegativity enhances reactivity in derivatization (e.g., Sanger sequencing).
1-Bromo-2,4-dinitrobenzene	1: Br; 2,4: nitro	Bromine’s larger atomic radius slows reaction kinetics compared to Cl/F analogs.

Key Differences :

• Steric Effects : The tert-butyl group in the target compound creates significant steric hindrance, limiting its suitability for enzyme-catalyzed reactions (e.g., glutathione S-transferase assays) compared to smaller halogenated analogs like CDNB .
• Electronic Effects : Nitro groups at positions 2 and 4 are electron-withdrawing, but the tert-butyl group’s electron-donating nature may partially counteract this effect, altering reactivity in electrophilic substitution or redox reactions.

Enzyme Interactions

• CDNB : Widely used as a substrate for glutathione S-transferases (GSTs) due to its reactivity with glutathione (GSH). The small Cl substituent allows efficient binding to GST active sites, with kinetic parameters (e.g., k_cat/K_m) well-characterized .
• FDNB: Primarily employed in protein sequencing (Sanger reagent) due to fluorine’s reactivity with amino groups .
• 1-Tert-butyl-3-methyl-2,4-dinitrobenzene : The bulky tert-butyl group likely reduces affinity for GSTs compared to CDNB. For example, studies on GST isoenzymes show that steric bulk decreases catalytic efficiency .